Electric-field-mediated magnetic properties of all-oxide CoFe2O4/La0.67Sr0.33MnO3/Pb(Mg1/3Nb2/3)0.7Ti0.3O3 heterostructures†
Physical Chemistry Chemical Physics Pub Date: 2020-05-18 DOI: 10.1039/D0CP01374A
Abstract
Electric-field-mediated magnetic properties were investigated in CoFe2O4/La0.67Sr0.33MnO3/Pb(Mg1/3Nb2/3)0.7Ti0.3O3 (CFO/LSMO/PMN-PT) heterostructures. The butterfly-like behavior of the magnetization under different electric fields indicates that the strain effect plays a critical role in the electric-field-mediated magnetic properties, leading to an increase in magnetization along the [100] direction but a decrease along the [01−1] direction in the CFO/LSMO/PMN-PT heterostructures. More interestingly, due to the large magnetostriction of the CFO layer, the coercivity of the CFO/LSMO/PMN-PT heterostructures decreases ∼50% along the [01−1] direction under the electric fields. The large modulation of the coercivity makes it possible to achieve electric-field-controlled magnetoresistance in the metal/CFO/LSMO/PMN-PT spin filter magnetic tunneling junctions.
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